- Palladium-Catalyzed Double Ullmann Reaction: An Approach towards Tetraphenylenes, Asian Journal of Organic Chemistry, 2016, 5(1), 74-81
Cas no 86688-07-5 ((S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL))
86688-07-5 structure
Product Name:(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL)
CAS No:86688-07-5
MF:C20H12I2
MW:506.118229866028
MDL:MFCD00269814
CID:660894
PubChem ID:11134951
Update Time:2024-10-26
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Binaphthalene, 2,2'-diiodo-, (1S)-
- (S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL)
- (S)-2,2'-diiodo-1,1'-binaphthyl
- S-2,2'-diiodo-1,1'-Binaphthalene
- 1,1'-Binaphthalene, 2,2'-diiodo-, (S)-
- (1S)-2,2'-Diiodo-1,1'-binaphthalene
- (S)-2,2'-Diiodo-1,1'-binaphthalene
- 76905-80-1
- AKOS030535292
- R-1,1'-BINAPHTHALENE-2,2'-DIIODO
- 1,1'-Binaphthalene, 2,2'-diiodo-, (1R)-
- 86688-07-5
- BS-17750
- 2-iodo-1-(2-iodonaphthalen-1-yl)naphthalene
- (R)-2,2'-Diiodo-1,1'-binaphthalene
- DTXSID00456422
- E74967
- 1,1'-Binaphthalene, 2,2'-diiodo-
- 86688-06-4
- 2,2'-diiodo-1,1'-binaphthyl
- 2,2'-diiodo-1,1'-binaphthalene
- CS-0096612
- CS-0096614
-
- MDL: MFCD00269814
- Inchi: 1S/C20H12I2/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12H
- InChI Key: KZSPPDFSBAVQBI-UHFFFAOYSA-N
- SMILES: C1=CC=CC2C(C3C4=C(C=CC=C4)C=CC=3I)=C(I)C=CC1=2
Computed Properties
- Exact Mass: 505.90285g/mol
- Monoisotopic Mass: 505.90285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 0Ų
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Security Information
- Storage Condition:2-8°C(protect from light)
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KN373-50mg |
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) |
86688-07-5 | 95+% | 50mg |
605.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KN373-200mg |
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) |
86688-07-5 | 95+% | 200mg |
2119.0CNY | 2021-07-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-1g |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 1g |
¥2941.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-250mg |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 250mg |
¥761.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-100mg |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 100mg |
¥305.0 | 2024-07-19 | |
| AstaTech | E74967-0.1/G |
(S)-2,2'-DIIODO-1,1'-BINAPHTHALENE |
86688-07-5 | 95% | 0.1g |
$236 | 2023-09-19 | |
| AstaTech | E74967-0.25/G |
(S)-2,2'-DIIODO-1,1'-BINAPHTHALENE |
86688-07-5 | 95% | 0.25g |
$473 | 2023-09-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-1g |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 1g |
¥2601.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-250mg |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 250mg |
¥761.0 | 2023-09-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S90580-100mg |
(S)-2,2'-diiodo-1,1'-binaphthalene |
86688-07-5 | 95% | 100mg |
¥305.0 | 2023-09-09 |
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Production Method
Production Method 1
Reaction Conditions
1.1R:HCl, S:H2O, 10 min, rt
1.2R:NaNO2, S:H2O, 0-5°C; 30 min, 0-5°C
1.3R:KI, S:H2O, cooled; rt
1.2R:NaNO2, S:H2O, 0-5°C; 30 min, 0-5°C
1.3R:KI, S:H2O, cooled; rt
Reference
Production Method 2
Reaction Conditions
1.1R:HBr, R:KI, R:NaNO2, S:H2O, S:DMSO, rt; 1 h, rt
1.2R:NaHCO3, S:H2O, rt
1.2R:NaHCO3, S:H2O, rt
Reference
- New Oxazaborolidine Catalysts for the Diels-Alder Reaction, Synthesis, 2017, 49(1), 175-180
Production Method 3
Reaction Conditions
1.1R:KI, R:NaNO2, S:DMSO, rt
1.2R:HBr, S:H2O, 1 h, rt
1.2R:HBr, S:H2O, 1 h, rt
Reference
- Asymmetric Nozaki-Hiyama Propargylation of Aldehydes: Enhancement of Enantioselectivity by Cobalt Co-Catalysis, Angewandte Chemie, 2010, 8169-8172, S8169/1-S8169/14
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Raw materials
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Preparation Products
(S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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86688-07-5 ((S)-1,1''-BINAPHTHALENE-2,2''-DIIODO ((S)-2,2''-DIIODO-1''1-BINAPHTHYL)) Related Products
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